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Compound of Interest

Compound Name: 3-Morpholinopropanal
CAS No.: 19851-01-5
Cat. No.: B012511

Get Quote

Executive Summary & Chemical Identity

3-Morpholinopropanal (CAS 3999-10-8) is a labile, reactive intermediate belonging to the
class of amino-aldehydes. Unlike stable reagents found in standard catalogs, this molecule is
frequently generated in situ due to its tendency to polymerize or oxidize upon storage. It serves
as a critical "C3-spacer" synthon in medicinal chemistry, primarily used to introduce the
morpholine solubilizing group into lipophilic drug scaffolds via reductive amination.

Physical & Chemical Profile[1][2][3][4][5][6][7]
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Property Specification Notes
IUPAC Name 3-(Morpholin-4-yl)propanal
Molecular Formula C7H13NO:2
Molecular Weight 143.18 g/mol
) Darkens rapidly upon air

Appearance Colorless to yellow oil

exposure

N ) Decomposition risk at

Boiling Point ~85-90 °C (at 10 mmHg) )

atmospheric pressure

. Highly miscible in polar organic

Solubility Water, DCM, Methanol

solvents

. Prone to self-aldol

Stability Low

condensation and oxidation

Historical Genesis: The Shift to Michael Acceptors

The history of 3-morpholinopropanal is not defined by a single "eureka" moment but rather by
the industrial shift in alkylation strategies during the mid-20th century (1940s—1960s).

The Alkyl Halide Era vs. The Acrolein Shift

Early synthesis of N-substituted morpholines relied on N-alkylation using 3-chloropropanal or
related alkyl halides. This method was plagued by:

» Toxicity: High toxicity of chloro-aldehydes.
o Selectivity: Competitive O-alkylation vs. N-alkylation.
o Atom Economy: Generation of stoichiometric salt waste.

The "discovery" of 3-morpholinopropanal as a viable pathway emerged with the refinement of
the Michael Addition (conjugate addition). Chemists realized that morpholine, a secondary
amine, could attack the electron-deficient
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-carbon of acrolein (propenal) under mild conditions. This route offered 100% atom economy
and avoided halogenated precursors, becoming the standard industrial route for introducing
amino-propyl chains.

Mechanistic Deep Dive: The Aza-Michael Addition

The formation of 3-morpholinopropanal is a classic Aza-Michael addition. The reaction is
reversible and exothermic. Understanding the mechanism is crucial for controlling impurity
profiles (specifically the polymerization of acrolein).

Reaction Pathway[1][2][6][8][9][10]

» Nucleophilic Attack: The lone pair on the morpholine nitrogen attacks the

-carbon of acrolein.

¢ Enolate Formation: The electrons shift to form a transient enolate/enol.

o Tautomerization: Rapid proton transfer restores the carbonyl group, yielding the aldehyde.
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Figure 1: Mechanistic pathway of 3-morpholinopropanal synthesis via Aza-Michael addition.
Note the reversibility and polymerization risk.

Experimental Protocol: In Situ Generation
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Expert Note: Due to the instability of isolated 3-morpholinopropanal, the following protocol
describes its generation followed immediately by a trapping reaction (Reductive Amination).
This is the industry-standard "Self-Validating" workflow.

Reagents

e Morpholine: 1.0 equiv (Distilled)
e Acrolein: 1.05 equiv (Stabilized with hydroquinone)
» Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF)

e Reducing Agent (for Step 2): Sodium Triacetoxyborohydride (STAB)

Step-by-Step Methodology

e Cryogenic Setup:

o Charge a dry 3-neck round-bottom flask with DCM (0.5 M concentration relative to
morpholine).

o Add Morpholine (1.0 equiv).

o Cool the system to -10°C to 0°C using an ice/salt bath. Causality: Acrolein polymerization
is highly exothermic; low temperature favors the 1,4-addition over 1,2-addition or
polymerization.

» Controlled Addition:
o Add Acrolein (1.05 equiv) dropwise over 30—60 minutes.
o Critical Checkpoint: Monitor internal temperature. Do not allow it to exceed 5°C.
e Reaction Maturation:
o Stir at 0°C for 1 hour, then allow to warm to room temperature (20°C) for 30 minutes.

o Validation: Take an aliquot for 1H-NMR or TLC. Disappearance of the morpholine N-H
signal indicates conversion. The aldehyde proton should appear as a triplet near
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9.8 ppm.

o Downstream Application (Reductive Amination):
o Do not isolate. Add the target amine (H-R) and STAB directly to the reaction mixture.
o This "One-Pot" method prevents the degradation of the aldehyde.

Applications in Drug Discovery[2][10]

3-Morpholinopropanal is primarily a solubilizing linker. The morpholine ring is a "privileged
structure” that lowers logP and improves metabolic stability compared to open-chain amines.

Key Therapeutic Areas

e Oncology: Synthesis of kinase inhibitors where the morpholine tail binds to the solvent-
exposed region of the ATP pocket.

e CNS Agents: The propyl-morpholine chain is found in various antipsychotic and
antidepressant scaffolds (e.g., Molindone analogs).

Synthetic Workflow: The Reductive Amination Route
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Figure 2: The "One-Pot" synthetic workflow converting raw materials into pharmaceutical
candidates without isolating the unstable aldehyde.

Technical Challenges & Troubleshooting
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Issue Root Cause Mitigation Strategy

o N ) Use commercial acrolein with
o Acrolein instability or high _ S
Polymerization hydroquinone inhibitor; keep T
temperature .
< 5°C.

_ _ Avoid heating the aldehyde
) Retro-Michael reaction )
Low Yield o above 40°C during workup.
(reversibility) ) )
Use immediately.

o Air sensitivity of the aldehyde Perform all reactions under
Oxidation ]
C-H bond Nitrogen or Argon atmosphere.
) ) If the solution turns dark
Formation of conjugated enals o
Color Change orange/brown, distill
(Aldol) S .
immediately or discard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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